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Compound Name: Isodiazinon

Cat. No.: B1194333

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the detection and quantification of
Isodiazinon (Diazinon), a widely used organophosphate insecticide. The following sections
include summaries of quantitative data from various analytical methods, step-by-step
experimental protocols, and graphical representations of the workflows. The primary
techniques covered are Gas Chromatography-Mass Spectrometry (GC-MS), High-Performance
Liquid Chromatography (HPLC), and Enzyme-Linked Immunosorbent Assay (ELISA).

Quantitative Data Summary

The selection of an appropriate analytical method depends on factors such as the sample
matrix, required sensitivity, and the nature of the analysis (quantitative vs. screening). The
following tables summarize the performance of different methods for Isodiazinon detection
across various sample types.

Table 1: Gas Chromatography-Mass Spectrometry (GC-MS) Methods
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Limit of Limit of
Sample . ... Recovery
) Method Detection Quantificati Reference
Matrix (%)
(LOD) on (LOQ)
Human
LLE, GC-MS 5 pg/L 2 ug/L 22.8-31 [1][2]
Plasma
SPE, GC-
Human Blood - - 87.92 [3]
NPD/GC-MS
SPE/LLE,
Human Urine 0.01 ng 05-10pug/L 100.8-101.3 [4]
GC-MSD
Human Urine  GC-MS/MS 0.60 ng/mL 5 ng/mL - [5]
Surface GC-lon Trap
0.0005 ppb - - [3]
Water MS
Isotope
Water Dilution - - 89 (at 1 ppb) [3]
GC/MS (SIM)
Water GC/NPD 20 pg/L - >95 [4]
Isotope
_ o 103 (at 20
Soil Dilution - - [3]
ppb)
GC/MS (SIM)
Headspace
Sall SPME, GC- 28.6 ng/g - - [6]
FID
Air GC/MS 55 ng/m3 - 73 [3][4]
Cow's Milk LLE, GC-FPD 10 ppb - 89 [3]
£ LLE, SPE, 1 bob 93 2
s -
9 GC-FPD PP
Sweep Co-
Animal Fat distillation, - - 90 [4]
GC-FPD
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Bovine Liver

& Rumen

GPC, SPE,
GC-FPD

0.01-0.05
uag/g

88 - 95

[4]

Table 2: High-Performance Liquid Chromatography (HPLC) Methods

Limit of Limit of
Sample ] .. . Recovery
. Method Detection Quantificati Reference
Matrix (%)
(LOD) on (LOQ)
Environmenta LLE, HPLC-
0.5 pg/L - - [3]
| Water uv
Drinking SPE, HPLC-
30 pg/L - - [4]
Water uv
Rat Plasma & SPE, HPLC- 50 - 150 100 - 200
_ 73.1-86.3 [7]
Urine uv ng/mL ng/mL
Water and SPE, HPLC- 20 - 100 ng/L >80 (water), 5]
Sall UV/DAD (water) 95-104 (soil)
Table 3: Immunoassay (ELISA) Methods
Limit of
Sample . Recovery
. Method ICso0 Detection Reference
Matrix (%)
(LOD)
Vegetables
(Cucumber, )
iCELISA 0.58 ng/mL 8 pg/mL 92.6-1254 9]
Cabbage,
Lettuce)
Surface Commercial
, - 0.0159 ug/L 80.3 - 103.5 [10][11]
Water ELISA Kit
Experimental Protocols
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The following protocols provide detailed, step-by-step procedures for the analysis of
Isodiazinon.

Protocol 1: Isodiazinon Analysis in Water by Solid-Phase
Extraction and GC-MS

This protocol is suitable for the determination of Isodiazinon in environmental water samples.
1. Sample Preparation: Solid-Phase Extraction (SPE)

e Materials: C18 SPE cartridges, vacuum manifold, collection vials, methanol (HPLC grade),
ethyl acetate, deionized water.

e Procedure:

o Cartridge Conditioning: Condition a C18 SPE cartridge by passing 5 mL of ethyl acetate
followed by 5 mL of methanol, and then 10 mL of deionized water. Do not allow the
cartridge to go dry.

o Sample Loading: Pass 500 mL of the water sample through the conditioned cartridge at a
flow rate of approximately 5-10 mL/min.

o Cartridge Washing: Wash the cartridge with 5 mL of deionized water to remove interfering
polar compounds.

o Cartridge Drying: Dry the cartridge under vacuum for 10-15 minutes.
o Elution: Elute the retained Isodiazinon with 5 mL of ethyl acetate into a collection vial.

o Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and
reconstitute the residue in 1 mL of hexane for GC-MS analysis.

2. Instrumental Analysis: Gas Chromatography-Mass Spectrometry (GC-MS)

 Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron
ionization (EI) source.

e GC Conditions:
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[e]

Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 pm film thickness) or equivalent.

o

Injector Temperature: 250°C.

[¢]

Injection Volume: 1 pL (splitless mode).

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

[¢]

[e]

Oven Temperature Program: Initial temperature of 80°C, hold for 1 min, ramp to 280°C at
10°C/min, and hold for 5 min.

e MS Conditions:

o lon Source Temperature: 230°C.

[e]

Quadrupole Temperature: 150°C.

o

lonization Mode: Electron lonization (El) at 70 eV.

[¢]

Acquisition Mode: Selected lon Monitoring (SIM).

[¢]

lons to Monitor (m/z): 304 (quantification), 179, 137 (confirmation).

Protocol 2: Isodiazinon Analysis in Biological Fluids by
Liquid-Liquid Extraction and HPLC-UV

This protocol is suitable for the quantification of Isodiazinon in samples such as plasma or
urine.[7]

1. Sample Preparation: Liquid-Liquid Extraction (LLE)

o Materials: Centrifuge tubes, vortex mixer, centrifuge, dichloromethane, propan-2-ol, heptane,
sodium sulfate (anhydrous).

e Procedure:

o To 1 mL of plasma or urine in a centrifuge tube, add 5 mL of a dichloromethane/propan-2-
ol/heptane solvent mixture.
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o Vortex the mixture for 2 minutes.

o Centrifuge at 4000 rpm for 10 minutes to separate the phases.

o Transfer the upper organic layer to a clean tube.

o Dry the organic extract by passing it through a small column of anhydrous sodium sulfate.
o Evaporate the solvent to dryness under a gentle stream of nitrogen.

o Reconstitute the residue in 500 pL of the HPLC mobile phase.

2. Instrumental Analysis: High-Performance Liquid Chromatography with UV Detection (HPLC-
uv)

e Instrumentation: An HPLC system with a UV detector.

e HPLC Conditions:

[e]

Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 um).[12]

o Mobile Phase: Acetonitrile and water (pH 3.0, adjusted with acetic acid) in a gradient
elution.[7]

o Gradient Program: Start with 1% acetonitrile, increase to 55% over 6 minutes, then to 80%
at 11 minutes. Return to initial conditions at 13 minutes and re-equilibrate for 3 minutes.[7]

o Flow Rate: 1.0 - 1.5 mL/min.[7]
o Column Temperature: 30°C.
o Detection Wavelength: 250 nm.[12]

o Injection Volume: 20 pL.

Protocol 3: Screening of Isodiazinon in Vegetable
Samples by Indirect Competitive ELISA (icELISA)
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This protocol provides a general workflow for the rapid screening of Isodiazinon in food
matrices.[9]

1. Sample Preparation
o Materials: Homogenizer/blender, centrifuge, methanol, phosphate-buffered saline (PBS).
e Procedure:
o Homogenize 10 g of the vegetable sample with 20 mL of methanol.
o Centrifuge the homogenate at 5000 rpm for 10 minutes.
o Collect the supernatant and dilute it 1:10 with PBS for analysis.
2. Immunoassay Procedure

o Materials: 96-well microtiter plates coated with Isodiazinon hapten-protein conjugate,
Isodiazinon monoclonal antibody, goat anti-mouse IgG-HRP conjugate, TMB substrate
solution, stop solution (e.g., 2M H2S0a4), plate reader.

e Procedure:

o Competitive Binding: Add 50 pL of the diluted sample extract and 50 pL of the Isodiazinon
monoclonal antibody to each well of the coated microtiter plate. Incubate for 30 minutes at
37°C.

o Washing: Wash the plate 3-5 times with a washing buffer (e.g., PBS with 0.05% Tween
20).

o Secondary Antibody Incubation: Add 100 uL of goat anti-mouse IgG-HRP conjugate to
each well and incubate for 30 minutes at 37°C.

o Washing: Repeat the washing step.

o Substrate Reaction: Add 100 pL of TMB substrate solution to each well and incubate in the
dark for 15 minutes at room temperature.
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o Stopping the Reaction: Add 50 pL of the stop solution to each well.

o Measurement: Read the absorbance at 450 nm using a microplate reader. The
concentration of Isodiazinon is inversely proportional to the absorbance.

Visualized Workflows

The following diagrams illustrate the experimental workflows for the analytical methods
described above.
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Caption: Workflow for Isodiazinon analysis in water by SPE and GC-MS.
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Caption: Workflow for Isodiazinon analysis in biological fluids by LLE and HPLC-UV.
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Caption: Workflow for Isodiazinon screening in vegetables by icELISA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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